3-(Cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-(cyclobutylmethoxy)-1-methylpyrazin-2-one
• InChI: InChI=1S/C10H14N2O2/c1-12-6-5-11-9(10(12)13)14-7-8-3-2-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key: OWWZVCKYFNHIKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)OCC2CCC2
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• CAS No.: 2195816-08-9

Description

3-(Cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.234. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study by Schmarr et al. (2011) details the synthetic route for the preparation of 2-methoxy-3-alkylpyrazines, which involves the condensation of glyoxal with an α-amino acid amide, followed by methylation. This process yields 3-alkyl-1-methyl-1H-pyrazin-2-ones, demonstrating the chemical versatility of compounds within this class. The research highlights the importance of accurate chemical characterization, including nuclear magnetic resonance and gas chromatographic retention indices, for understanding the properties and potential applications of such molecules Schmarr et al., 2011.

Ring Transformation Reactions

Ram et al. (2003) explored the use of functionalized 3-carbomethoxy/cyano-2H-pyran-2-ones as synthons for the synthesis of therapeutically important arenes and heteroarenes. Their work demonstrates the potential for compounds like 3-(Cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one to undergo ring transformation reactions, leading to the creation of novel heterocyclic compounds with potential pharmaceutical applications Ram et al., 2003.

Heterocyclic Compound Synthesis

Soliman et al. (2022) reported the synthesis of a novel series of heterocyclic compounds starting from 2-arylmethylene-4-oxobutanhydrazides. This research showcases the reactivity and utility of related dihydropyrazinone derivatives in the construction of complex molecules like pyridazinones, pyrrolones, and pyrazolones, further highlighting the broad applicability of these compounds in synthetic organic chemistry Soliman et al., 2022.

Green Synthesis Approaches

Zolfigol et al. (2013) introduced a green, simple, and efficient method for the preparation of pyranopyrazoles using isonicotinic acid as a dual and biological organocatalyst. This study exemplifies the ongoing efforts to develop environmentally friendly and sustainable synthetic methods for heterocyclic compounds, including dihydropyrazinone derivatives Zolfigol et al., 2013.